Cas no 2167932-82-1 (2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid)

• Product Name: 2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid
• CAS No: 2167932-82-1
• MF: C₁₃H₁₆FNO₃
• MW: 253.26944732666
• CID: 6199980
• PubChem ID: 165790625
• Update Time: 2025-05-19

2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid
• 2-[1-amino-3-(benzyloxy)cyclobutyl]-2-fluoroacetic acid
• EN300-1297068
• 2167932-82-1

• Inchi： 1S/C13H16FNO3/c14-11(12(16)17)13(15)6-10(7-13)18-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8,15H2,(H,16,17)
• InChI Key： GPXBZOSLRQVDAL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1(CC(C1)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 253.11142153g/mol
• Monoisotopic Mass: 253.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid

2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid (CAS No. 2167932-82-1): A Comprehensive Overview

2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid (CAS No. 2167932-82-1) is a specialized cyclobutane derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique fluoroacetic acid moiety and benzyloxy substitution, has garnered attention for its structural versatility and applications in drug discovery. Its molecular formula and precise stereochemistry make it a valuable intermediate for synthesizing bioactive molecules.

The compound's cyclobutyl ring structure, combined with the fluoroacetic acid group, offers distinct reactivity patterns that are exploited in medicinal chemistry. Researchers are particularly interested in its role as a building block for peptide mimetics and small-molecule inhibitors. The presence of the benzyloxy group further enhances its utility in protecting group strategies during synthetic routes.

Recent trends in drug development highlight the demand for fluorinated compounds like 2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid, as fluorine atoms improve metabolic stability and bioavailability. This aligns with the growing focus on targeted therapies and precision medicine. The compound's potential in modulating protein-protein interactions (PPIs) is another area of exploration, addressing a key challenge in modern pharmacology.

From a synthetic perspective, 2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid is often prepared via multi-step organic transformations, including cyclobutane ring formation and selective fluorination. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR. Suppliers typically provide this compound as a high-purity powder, stored under controlled conditions to ensure longevity.

The market for fluorinated cyclobutane derivatives is expanding, driven by their role in developing next-generation therapeutics. Pharmaceutical companies are increasingly sourcing CAS 2167932-82-1 for preclinical studies, particularly in oncology and neurology. Its compatibility with click chemistry and bioconjugation techniques further broadens its appeal.

In addition to drug discovery, 2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid finds niche applications in material science, where its rigid cyclobutyl core contributes to designing advanced polymers. Environmental and regulatory considerations are also part of the discourse, as sustainable synthesis methods for such fluoro-organic compounds gain traction.

For researchers seeking reliable data, the compound's CAS No. 2167932-82-1 serves as a unique identifier in chemical databases like SciFinder and Reaxys. Common queries include its solubility profile, handling precautions, and derivatization protocols, reflecting the practical needs of laboratory workflows. Collaborative efforts between academia and industry continue to uncover new dimensions of its utility.

As the scientific community prioritizes structure-activity relationship (SAR) studies, compounds like 2-1-amino-3-(benzyloxy)cyclobutyl-2-fluoroacetic acid will remain pivotal. Future directions may explore its enantioselective synthesis or hybrid scaffolds combining cyclobutane with other privileged structures. This dynamic landscape ensures its relevance in cutting-edge research.